Cas no 2287260-43-7 (Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287260-43-7
• MF: C₁₄H₁₅ClFNO₂
• MW: 283.725806474686
• CID: 6341674
• PubChem ID: 137943542
• Update Time: 2025-05-23

Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• 2287260-43-7
• EN300-6761796
• methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetate

• Inchi： 1S/C14H15ClFNO2/c1-19-12(18)11(17)14-5-13(6-14,7-14)9-4-8(15)2-3-10(9)16/h2-4,11H,5-7,17H2,1H3
• InChI Key： AFGMPQZVCVENKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C12CC(C(C(=O)OC)N)(C1)C2)F

Computed Properties

• Exact Mass: 283.0775346g/mol
• Monoisotopic Mass: 283.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287260-43-7): A Comprehensive Overview

Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, identified by its CAS number 2287260-43-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is characterized by a complex bicyclic framework, which includes a [3.1.0]bicycloalkane moiety linked to an amino acid derivative. The presence of both fluorine and chlorine substituents on the aromatic ring enhances its potential bioactivity, making it a promising scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Studies have shown that the rigid bicyclic core of Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate contributes to its stability and binding affinity to biological targets, which is crucial for drug development.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on material of the highest quality. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has allowed for the efficient construction of its complex framework.

The potential applications of Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate span across various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Preliminary in vitro studies have demonstrated its ability to modulate key biological pathways, suggesting its therapeutic potential in treating these conditions.

One particularly notable aspect of this compound is its interaction with enzymes and receptors involved in disease mechanisms. The fluorine and chlorine substituents are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the bicyclic structure provides a unique spatial arrangement that can be exploited to improve drug-like properties such as solubility and bioavailability.

The synthesis of analogs based on the core structure of Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been extensively explored to identify more potent and selective derivatives. These efforts have led to the discovery of several compounds with improved pharmacological profiles, further validating the significance of this scaffold in drug discovery.

Current research is focused on understanding the mechanism of action of this compound at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding interactions with target proteins. These studies not only provide insights into its therapeutic potential but also guide future modifications to enhance its efficacy.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. The case of Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate exemplifies this collaborative effort, where interdisciplinary research has led to significant advancements in understanding its potential as a therapeutic agent.

Future directions in the study of this compound include exploring its suitability for clinical trials and developing innovative delivery systems to enhance its bioavailability. Additionally, investigating its interactions with other biological molecules will provide a more comprehensive understanding of its pharmacological effects.

In conclusion, Methyl 2-amino-2-[3-(5-chloro-2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287260-43-7) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated bioactivity make it an attractive scaffold for designing novel therapeutics targeting various diseases.